4-ethyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H17N3S2/c1-3-16-12(14-15-13(16)17)10-7-18-11-6-8(2)4-5-9(10)11/h7-8H,3-6H2,1-2H3,(H,15,17)
• InChI Key: UYBKIDBXIWDHQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CSC3=C2CCC(C3)C
• Molecular Formula: C13H17N3S2
• Molecular Weight: 279.4 g/mol
• CAS No.: 438231-18-6

Description

4-ethyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C13H17N3S2 and its molecular weight is 279.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Cytotoxicity and Immunocompetent Cells : Novel derivatives of 1,2,4-triazole-thiones, including similar compounds, were synthesized and evaluated for their cytotoxicity. These compounds showed significant cytotoxicity in vitro against thymocytes, with certain derivatives displaying high cytotoxicity and stimulating effects on B-cells' response (Mavrova et al., 2009).

• Antimicrobial Activities : Research into 1,2,4-triazole derivatives has explored their potential as antimicrobial agents. Various compounds synthesized from related chemical structures demonstrated good to moderate antimicrobial activity, indicating their potential for further development as therapeutic agents (Bayrak et al., 2009).

Pharmacological Properties

• Effects on the Central Nervous System (CNS) : Certain derivatives have been pharmacologically investigated to determine their effects on the CNS in mice, showcasing the potential for developing new therapeutic drugs targeting CNS disorders (Maliszewska-Guz et al., 2005).

• Fungicidal Activity : Compounds synthesized from 4-amino-4H-1,2,4-triazole-3-thiol showed preliminary fungicidal activity. This indicates a potential application in developing new fungicidal compounds to protect crops and control fungal infections (El-Telbani et al., 2007).

Antioxidative and Organ Protective Effects

• Ethanol-Induced Oxidative Stress : A series of triazole-thione derivatives were investigated for their ability to ameliorate ethanol-induced oxidative stress in mouse liver and brain tissues. Certain derivatives significantly improved the oxidative status, suggesting their potential use as protective agents against oxidative stress-induced damage (Aktay et al., 2005).